Cas no 875628-77-6 (1H-Indole, 3-(3,5-dimethyl-4-isoxazolyl)-)

• Product Name: 1H-Indole, 3-(3,5-dimethyl-4-isoxazolyl)-
• CAS No: 875628-77-6
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 4273835
• PubChem ID: 11009248
• Update Time: 2025-04-24

1H-Indole, 3-(3,5-dimethyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(3,5-dimethyl-4-isoxazolyl)-
• 875628-77-6
• DTXSID001280803
• 3-(3,5-Dimethyl-4-isoxazolyl)-1H-indole

• Inchi： 1S/C13H12N2O/c1-8-13(9(2)16-15-8)11-7-14-12-6-4-3-5-10(11)12/h3-7,14H,1-2H3
• InChI Key： OWZXUIUXGMGYCM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2=C(C)ON=C2C)=C1

Computed Properties

• Exact Mass: 212.094963011Da
• Monoisotopic Mass: 212.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.8Ų